4-(Benzylthio)-2-(2,4-dimethylphenyl)pyrazolo[1,5-a]pyrazine

• IUPAC Name: 4-benzylsulfanyl-2-(2,4-dimethylphenyl)pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C21H19N3S/c1-15-8-9-18(16(2)12-15)19-13-20-21(22-10-11-24(20)23-19)25-14-17-6-4-3-5-7-17/h3-13H,14H2,1-2H3
• InChI Key: PFKIBJBFPCLZDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=NN3C=CN=C(C3=C2)SCC4=CC=CC=C4)C
• Molecular Formula: C21H19N3S
• Molecular Weight: 345.5 g/mol

Description

4-(Benzylthio)-2-(2,4-dimethylphenyl)pyrazolo[1,5-a]pyrazine, also known as BTPP, is a novel pyrazolo[1,5-a]pyrazine derivative that has gained significant attention in recent years due to its potential applications in scientific research. BTPP has been found to exhibit unique biochemical and physiological effects, making it a promising candidate for various research studies.

Scientific Research Applications

Antibacterial Activities

Derivatives of pyrazolo[1,5-a]pyrazine have been explored for their antibacterial properties. Notably, the sulfamide derivative of 4-benzoyl-1,5-diphenyl-1H-pyrazole-3-carboxylic acid showed remarkable antibacterial activity against both Gram-positive and Gram-negative bacteria, signifying the potential of pyrazolo derivatives in antimicrobial applications (Bildirici, Şener, & Tozlu, 2007).

Biological Activity in Medicinal Chemistry

Pyrazolo[1,5-a]pyrazines and their derivatives have demonstrated significant biological activities, serving as a foundation for medicinal chemistry. These derivatives have been synthesized and evaluated, with certain compounds showing promising antibacterial and antifungal activities. The structural modification of these derivatives allows for the development of compounds with potential therapeutic applications (Hrynyshyn et al., 2019).

Synthetic Routes and Compound Structures

Efficient synthetic routes for pyrazolo derivatives have been established, with the synthesis and structural elucidation of various derivatives being explored. These synthesized compounds, characterized by their unique structural features, contribute to the understanding of their biological activities and potential applications in various scientific fields (Zaki, Sayed, & Elroby, 2016).